1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-methoxyethan-1-one

• IUPAC Name: 1-[4-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-2-methoxyethanone
• InChI: InChI=1S/C15H19FN6O2/c1-24-11-15(23)21-7-5-20(6-8-21)10-14-17-18-19-22(14)13-4-2-3-12(16)9-13/h2-4,9H,5-8,10-11H2,1H3
• InChI Key: BLGJUVNYRYKTGF-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCN(CC1)CC2=NN=NN2C3=CC(=CC=C3)F
• Molecular Formula: C15H19FN6O2
• Molecular Weight: 334.35 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a piperazine ring, which is a common feature in many pharmaceutical drugs due to its ability to increase solubility and bioavailability. The compound also contains a fluorophenyl group and a tetrazole group, both of which are common in medicinal chemistry and can have various effects on the biological activity of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperazine ring, fluorophenyl group, and tetrazole group would all contribute to the overall structure. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The piperazine ring, fluorophenyl group, and tetrazole group could all potentially participate in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperazine ring could increase its solubility in water, while the fluorophenyl group could affect its reactivity.

Scientific Research Applications

Pharmaceutical Applications

. .

Antiviral Activity

. This suggests potential for the development of antiviral drugs.

Anti-Inflammatory Activity

. This suggests that the compound could potentially be used in the treatment of inflammatory conditions.

Anticancer Activity

. This compound could potentially be used in the development of new anticancer drugs.

Antimicrobial Activity

. This suggests potential for the development of new antimicrobial drugs.

Antidiabetic Activity

. This compound could potentially be used in the development of new antidiabetic drugs.

Antimalarial Activity

. This suggests potential for the development of new antimalarial drugs.

Anticholinesterase Activities

. This compound could potentially be used in the development of new drugs for conditions like Alzheimer’s disease.

Mechanism of Action

Target of Action

It is known that many compounds with similar structures have a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, and antimalarial activities .

Mode of Action

Compounds with similar structures are known to bind with high affinity to multiple receptors, which can lead to a variety of biological effects .

Biochemical Pathways

Compounds with similar structures are known to affect a variety of biochemical pathways, leading to their diverse biological activities .

Result of Action

Compounds with similar structures are known to have a variety of effects at the molecular and cellular level, contributing to their diverse biological activities .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would likely depend on its biological activity and potential therapeutic uses. If it shows promise in preclinical studies, it could be further developed and eventually tested in clinical trials.